Cas no 944898-55-9 (6-methoxy-1,3-benzoxazole-2-carboxylic acid)

• Product Name: 6-methoxy-1,3-benzoxazole-2-carboxylic acid
• CAS No: 944898-55-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD10696578
• CID: 1062884
• PubChem ID: 55262487
• Update Time: 2025-05-21

6-methoxy-1,3-benzoxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]oxazole-2-carboxylic acid
• 6-Methoxy-2-benzoxazolecarboxylic Acid
• 6-Methoxy-1,3-benzoxazole-2-carboxylic acid
• 6-Methoxy-2-benzoxaz
• 6-Methoxy-benzooxazole-2-carboxylic acid
• AB57673
• EN300-679449
• 944898-55-9
• AKOS006302483
• 6-METHOXYBENZO[D]OXAZOLE-2-CARBOXYLICACID
• DB-296585
• 6-methoxy-1,3-benzoxazole-2-carboxylic acid

• MDL： MFCD10696578
• Inchi： 1S/C9H7NO4/c1-13-5-2-3-6-7(4-5)14-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： VNXLFSQGIANKER-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-methoxy-1,3-benzoxazole-2-carboxylic acid

Comprehensive Overview of 6-Methoxy-1,3-benzoxazole-2-carboxylic Acid (CAS No. 944898-55-9): Properties, Applications, and Research Insights

6-Methoxy-1,3-benzoxazole-2-carboxylic acid (CAS No. 944898-55-9) is a heterocyclic organic compound with a molecular formula of C₉H₇NO₄. This benzoxazole derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. The compound's methoxy-substituted benzoxazole core serves as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for benzoxazole-based compounds in medicinal chemistry, with researchers exploring their applications in targeted cancer therapies and neurodegenerative disease treatment. The carboxylic acid moiety in 6-methoxy-1,3-benzoxazole-2-carboxylic acid enables easy derivatization, making it valuable for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and LC-MS confirm its high purity (>98%), while NMR spectroscopy verifies its structural integrity.

From a synthetic chemistry perspective, CAS 944898-55-9 demonstrates excellent stability under standard laboratory conditions. Its melting point ranges between 210-215°C, and it shows moderate solubility in polar organic solvents like DMSO and methanol. These physicochemical properties make it suitable for various organic synthesis applications, particularly in multicomponent reactions and palladium-catalyzed cross-coupling processes that are currently trending in green chemistry research.

The compound's potential extends to material science, where benzoxazole derivatives are investigated for their optoelectronic properties. Researchers are examining 6-methoxy-1,3-benzoxazole-2-carboxylic acid as a building block for organic semiconductors and fluorescent probes, addressing the increasing demand for sustainable materials in electronics. This aligns with current industry focus on bio-based materials and eco-friendly chemical synthesis.

Quality control protocols for 944898-55-9 emphasize rigorous characterization through mass spectrometry and elemental analysis. Storage recommendations typically suggest protection from light at 2-8°C in airtight containers. The compound's safety profile indicates it requires standard laboratory precautions, with no special handling requirements under normal use conditions.

Emerging research directions for this benzoxazole carboxylic acid include its potential as a metabolic enzyme modulator and its role in prodrug development. These applications respond to the pharmaceutical industry's need for novel drug delivery systems and personalized medicine approaches. The compound's structural similarity to naturally occurring heterocycles makes it particularly interesting for natural product-inspired drug design.

Commercial availability of 6-methoxy-1,3-benzoxazole-2-carboxylic acid has increased significantly, with multiple suppliers offering gram to kilogram quantities. Pricing varies based on purity levels and order volumes, reflecting its growing importance in high-throughput screening libraries and fragment-based drug discovery programs. Current market trends show rising demand from contract research organizations and academic institutions.

Future perspectives for CAS 944898-55-9 include its potential application in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These cutting-edge therapeutic approaches represent some of the most searched topics in medicinal chemistry forums and scientific databases. The compound's balanced lipophilicity (calculated logP ~1.8) and molecular weight (193.16 g/mol) make it particularly suitable for these innovative drug development strategies.